Cas no 26586-02-7 (2-Butenal,4-(acetyloxy)-2-methyl-, (2E)-)

• Product Name: 2-Butenal,4-(acetyloxy)-2-methyl-, (2E)-
• CAS No: 26586-02-7
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 265520
• PubChem ID: 6365337
• Update Time: 2025-04-19

2-Butenal,4-(acetyloxy)-2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal,4-(acetyloxy)-2-methyl-, (2E)-
• [(E)-3-methyl-4-oxobut-2-enyl] acetate
• (2E)-3-methyl-4-oxobut-2-en-1-yl acetate
• (E)-3-Formylbut-2-enyl acetate
• (E)-3-Methyl-4-oxobut-2-en-1-yl acetate
• NS00009684
• EC 247-825-4
• SCHEMBL3137231
• W-110398
• EINECS 247-825-4
• (E)-3-Methyl-4-oxobut-2-en-1-ylacetate
• DTXSID201031492
• 4-acetoxy-2-methylcrotonaldehyde
• 14918-80-0
• LPDDKAJRWGPGSI-ZZXKWVIFSA-N
• 3-Formylbut-2-enyl acetate
• 26586-02-7
• 2-Butenal, 4-(acetyloxy)-2-methyl-, (2E)-

• Inchi： 1S/C7H10O3/c1-6(5-8)3-4-10-7(2)9/h3,5H,4H2,1-2H3/b6-3+
• InChI Key： LPDDKAJRWGPGSI-ZZXKWVIFSA-N
• SMILES： O(C(C)=O)C/C=C(/C=O)\C

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.2

Experimental Properties

• Density: 1.027
• Boiling Point: 232.6°Cat760mmHg
• Flash Point: 96.6°C
• Refractive Index: 1.438
• PSA: 43.37